![molecular formula C23H24N6O3 B2914169 2-(benzo[d]isoxazol-3-yl)-N-(2-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)ethyl)acetamide CAS No. 1206985-13-8](/img/structure/B2914169.png)
2-(benzo[d]isoxazol-3-yl)-N-(2-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzo[d]isoxazol-3-yl)-N-(2-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)ethyl)acetamide is a useful research compound. Its molecular formula is C23H24N6O3 and its molecular weight is 432.484. The purity is usually 95%.
BenchChem offers high-quality 2-(benzo[d]isoxazol-3-yl)-N-(2-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzo[d]isoxazol-3-yl)-N-(2-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Pyrimidine Derivatives
Research on pyrimidine derivatives, including those related to benzodiazepines and isoxazolopyrimidines, highlights the extensive chemical synthesis capabilities and potential biological applications of such compounds. For instance, the synthesis of isoxazolopyrimidine derivatives through reactions involving amino-substituted compounds and acrylonitriles or malononitriles demonstrates the chemical versatility and potential for creating novel therapeutic agents or chemical intermediates (Elnagdi, Kandeel, & Sadek, 1977).
Antimicrobial Applications
Compounds structurally related to the specified chemical have been investigated for their antimicrobial properties. The exploration of benzothiazole derivatives for their antibacterial and antifungal activities illustrates the potential for these compounds to serve as the basis for new antimicrobial agents. This research provides a foundation for understanding how modifications to the benzothiazole core can impact biological activity, potentially leading to the development of new drugs to combat resistant microbial strains (Youssef, Mohamed, Czezowski, Ata, & Abd-El-Aziz, 2006).
Bioorganic Chemistry and Drug Discovery
The synthesis and evaluation of novel chemical entities for their biological activities underscore the importance of such compounds in drug discovery and development. Research into new sulphonamide derivatives, for example, not only extends the chemical knowledge base but also explores potential therapeutic applications, including antimicrobial effects. Such studies are crucial for identifying new lead compounds and optimizing their properties for clinical use (Fahim & Ismael, 2019).
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-[2-[[4-(4-methoxyanilino)-6-methylpyrimidin-2-yl]amino]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N6O3/c1-15-13-21(27-16-7-9-17(31-2)10-8-16)28-23(26-15)25-12-11-24-22(30)14-19-18-5-3-4-6-20(18)32-29-19/h3-10,13H,11-12,14H2,1-2H3,(H,24,30)(H2,25,26,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZXMYSGLVBKSCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NCCNC(=O)CC2=NOC3=CC=CC=C32)NC4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzo[d]isoxazol-3-yl)-N-(2-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)ethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.